Cas no 78478-28-1 (Praeruptorin E)

• Product Name: Praeruptorin E
• CAS No: 78478-28-1
• MF: C₂₄H₂₈O₇
• MW: 428.474927902222
• MDL: MFCD09953816
• CID: 59990
• PubChem ID: 6440581
• Update Time: 2025-08-05

Praeruptorin E Chemical and Physical Properties

Names and Identifiers

• Praeruptorin E
• 2-Butenoic acid,2-methyl-,9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-9-yl ester,(9S-(9alpha(Z),10alpha))
• 3'-Angeloyl-4'-isovalerylkhellactone
• I07-0317
• X1208
• Praeruptorin C
• Pd-III
• (+)-Praeruptorin B
• 2-Butenoic acid,2-methyl-,(9S,
• AKOS015897122
• CCG-268981
• MS-27583
• 78478-28-1
• AC-34017
• s9151
• 2-Butenoic acid, 2-methyl-, 9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-9-yl ester, (9S-(9alpha(Z),10alpha))-
• CS-0032288
• [(9S,10S)-8,8-dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• HY-N6066
• E87094
• 2-Butenoic acid, 2-methyl-,(9S,10S)-9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• 8,8-Dimethyl-10-((3-methylbutanoyl)oxy)-2-oxo-2H,8H,9H,10H-pyrano(2,3-H)chromen-9-yl 2-methylbut-2-enoic acid
• ((9S,10S)-8,8-dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano(2,3-f)chromen-9-yl) (Z)-2-methylbut-2-enoate
• 8,8-Dimethyl-10-[(3-methylbutanoyl)oxy]-2-oxo-2H,8H,9H,10H-pyrano[2,3-H]chromen-9-yl 2-methylbut-2-enoic acid
• DA-57019

• MDL： MFCD09953816
• Inchi： 1S/C24H28O7/c1-7-14(4)23(27)30-22-21(29-18(26)12-13(2)3)19-16(31-24(22,5)6)10-8-15-9-11-17(25)28-20(15)19/h7-11,13,21-22H,12H2,1-6H3/b14-7-/t21-,22-/m0/s1
• InChI Key： UFUVJROSOIXJGR-WLISBCLRSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 428.18400
• Monoisotopic Mass: 428.18350323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Molecular Weight: 428.5
• Topological Polar Surface Area: 88.1

Experimental Properties

• Color/Form: Powder
• PSA: 92.04000
• LogP: 4.47240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins

Additional information on Praeruptorin E

Introduction to Praeruptorin E (CAS No. 78478-28-1)

Praeruptorin E, a naturally occurring flavonoid glycoside, is a compound of significant interest in the field of pharmaceutical chemistry and biomedical research. The chemical entity is formally identified by its CAS number 78478-28-1, which serves as a unique identifier in scientific literature and databases. This introduction aims to provide a comprehensive overview of Praeruptorin E, emphasizing its structural characteristics, pharmacological properties, and the latest research findings that underscore its potential in therapeutic applications.

The molecular structure of Praeruptorin E consists of a flavone backbone substituted with a glucose moiety at the 7-position. This glycosidic modification enhances its solubility and bioavailability, making it a promising candidate for drug development. Flavonoids are well-documented for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Praeruptorin E, derived from the traditional Chinese medicine Praeruptorus tuberosus, has garnered attention for its unique pharmacological profile.

Recent studies have highlighted the anti-inflammatory effects of Praeruptorin E, particularly in modulating immune responses and reducing pro-inflammatory cytokine production. In vitro experiments have demonstrated its ability to inhibit the expression of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammation. These findings align with the growing body of evidence suggesting that flavonoids can serve as effective modulators of inflammatory pathways.

Moreover, Praeruptorin E has shown promise in preclinical studies related to neuroprotection. Research indicates that it may help mitigate oxidative stress and protect against neuronal damage, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its appeal as a neuroactive molecule.

The anticancer potential of Praeruptorin E is another area of active investigation. Studies have revealed that it can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Additionally, it has been observed to inhibit the growth of tumors by disrupting microvascular density and angiogenesis. These mechanisms suggest that Praeruptorin E could be developed into a novel chemotherapeutic agent or used in combination with existing treatments.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of Praeruptorin E. Its glycosidic nature contributes to prolonged circulation time and improved tissue penetration, which are critical factors for therapeutic efficacy. However, further research is needed to optimize dosing regimens and minimize potential side effects.

The synthesis and purification of Praeruptorin E remain challenging due to its complex structure and limited natural abundance. Advances in biotechnological methods, such as microbial fermentation and enzymatic glycosylation, have opened new avenues for scalable production. These innovations could facilitate the clinical translation of Praeruptorin E-based therapies.

In conclusion, Praeruptorin E (CAS No. 78478-28-1) represents a compelling example of how natural products can inspire new drug candidates. Its multifaceted pharmacological activities and favorable pharmacokinetic profile position it as a promising therapeutic agent for various diseases. As research continues to uncover new mechanisms of action and optimize delivery systems, Praeruptorin E is poised to make significant contributions to modern medicine.